Cas no 2549050-16-8 (5-(cyclohexylmethyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-(cyclohexylmethyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 2549050-16-8
• MF: C₁₇H₂₃N₃OS
• MW: 317.449022531509
• CID: 5314346
• PubChem ID: 167997226
• Update Time: 2025-06-14

5-(cyclohexylmethyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(Cyclohexylmethyl)-2-(2-thienyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
• 5-(cyclohexylmethyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• 2549050-16-8

• Inchi： 1S/C17H23N3OS/c21-17-15-11-14(16-7-4-10-22-16)18-20(15)9-8-19(17)12-13-5-2-1-3-6-13/h4,7-10,13-15,18H,1-3,5-6,11-12H2
• InChI Key： HWVYYTOJHONDDF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC2C(N(C=CN2N1)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 317.15618354g/mol
• Monoisotopic Mass: 317.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.2±45.0 °C(Predicted)
• pka: -1.69±0.20(Predicted)

Additional information on 5-(cyclohexylmethyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Research Brief on 5-(cyclohexylmethyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 2549050-16-8)

5-(cyclohexylmethyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS: 2549050-16-8) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazolo[1,5-a]pyrazin-4-one scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and kinase inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of 5-(cyclohexylmethyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one involves a multi-step process, starting with the condensation of thiophene-2-carbaldehyde with cyclohexylmethylamine, followed by cyclization and oxidation to form the pyrazolo[1,5-a]pyrazin-4-one core. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. The compound's structural features, including the cyclohexylmethyl and thiophen-2-yl substituents, are critical for its binding affinity and selectivity toward target proteins.

In vitro and in vivo studies have demonstrated that 5-(cyclohexylmethyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one exhibits potent inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. For instance, it has been shown to effectively inhibit the activity of Janus kinase 2 (JAK2) and phosphoinositide 3-kinase (PI3K), both of which are implicated in the pathogenesis of various cancers and autoimmune diseases. The compound's ability to disrupt PPIs has also been explored, with promising results in the context of disrupting the interaction between B-cell lymphoma 2 (Bcl-2) and pro-apoptotic proteins, suggesting potential applications in cancer therapy.

Recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties for 5-(cyclohexylmethyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, making it a viable candidate for further drug development. Its moderate plasma protein binding and good oral bioavailability are particularly noteworthy, as they enhance its therapeutic potential. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently under investigation through structure-activity relationship (SAR) studies.

In conclusion, 5-(cyclohexylmethyl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one represents a promising scaffold for the development of novel therapeutics targeting kinase-dependent pathways and PPIs. Ongoing research efforts are focused on further elucidating its biological mechanisms, improving its pharmacokinetic profile, and exploring its potential in combination therapies. The compound's unique structural features and broad-spectrum activity position it as a valuable tool for both basic research and drug discovery in the chemical biology and medicinal chemistry fields.